![molecular formula C11H15BrClNS B1290982 4-[(4-Bromophenyl)thio]piperidine hydrochloride CAS No. 1134681-62-1](/img/structure/B1290982.png)
4-[(4-Bromophenyl)thio]piperidine hydrochloride
Description
Scientific Research Applications
Proteomics Research
4-[(4-Bromophenyl)thio]piperidine hydrochloride: is utilized in proteomics research as a biochemical tool . Its properties may be exploited in the study of protein interactions and functions, particularly in the identification and quantification of proteins, as well as in the investigation of post-translational modifications.
Biochemical Analysis
In the field of biochemistry, this compound is used for studying enzyme kinetics and inhibition . It can act as a substrate or inhibitor in enzymatic reactions, helping to elucidate the mechanisms of action for various enzymes.
Pharmacological Studies
Pharmacologically, 4-[(4-Bromophenyl)thio]piperidine hydrochloride has potential applications in the development of new therapeutic agents . It may serve as a lead compound in drug discovery programs, especially for targeting neurological disorders due to its piperidine moiety.
Organic Synthesis
This chemical serves as a building block in organic synthesis, particularly in the construction of complex organic molecules . Its reactive sites enable it to undergo various chemical reactions, making it a versatile intermediate in synthetic chemistry.
Medicinal Chemistry
In medicinal chemistry, 4-[(4-Bromophenyl)thio]piperidine hydrochloride is valuable for the synthesis of compounds with potential antimicrobial properties . It can be used to create new molecules that may act against resistant strains of bacteria and other pathogens.
Analytical Chemistry
The compound finds use in analytical chemistry, where it may be involved in the development of new analytical methods . It could be used as a standard or reagent in chromatographic techniques or mass spectrometry.
Chemical Engineering
In chemical engineering, this compound’s properties are important for process optimization and the development of production methods for pharmaceuticals . It can influence the design of reactors and the scaling up of chemical processes.
Environmental Science
Lastly, 4-[(4-Bromophenyl)thio]piperidine hydrochloride can be used in environmental science research to study the degradation of chemical compounds and their impact on the environment . It may help in understanding the fate of similar compounds in natural settings and their potential ecological effects.
properties
IUPAC Name |
4-(4-bromophenyl)sulfanylpiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNS.ClH/c12-9-1-3-10(4-2-9)14-11-5-7-13-8-6-11;/h1-4,11,13H,5-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JORSWXJFDJXZJO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1SC2=CC=C(C=C2)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Bromophenyl)thio]piperidine hydrochloride | |
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